![molecular formula C12H15F3N2O B3029543 4-(Morpholinomethyl)-3-(trifluoromethyl)aniline CAS No. 694499-30-4](/img/structure/B3029543.png)
4-(Morpholinomethyl)-3-(trifluoromethyl)aniline
Overview
Description
4-(Morpholinomethyl)-3-(trifluoromethyl)aniline, commonly known as MTFA, is a chemical compound that belongs to the class of anilines. It is widely used in scientific research due to its unique properties and potential applications. MTFA is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.
Scientific Research Applications
Novel Synthons for Heterocyclic Compounds
4-(Morpholinomethyl)-3-(trifluoromethyl)aniline and related trifluoromethyl-substituted anilines have been utilized in the synthesis of isoxazoles and 1,3,5-triazines. These compounds are obtained through reactions with dianions derived from various oximes, showcasing the utility of these anilines in constructing heterocyclic compounds, which are significant in pharmaceutical and material sciences (Strekowski et al., 1995).
Antimicrobial Activity
Research involving derivatives of 4-(morpholinomethyl)aniline has led to the synthesis of compounds with notable antimicrobial properties. For instance, the synthesis of linezolid-like molecules from 3-fluoro-4-(morpholin-4-yl)aniline demonstrated good antitubercular activities, highlighting the potential of these compounds in addressing bacterial infections (Başoğlu et al., 2012).
Synthesis of Triazoles
Reactions of certain diazabutadienes with aniline, including 4-(morpholinomethyl)aniline derivatives, have been studied to synthesize various triazole systems. These reactions are significant for the development of compounds with potential applications in medicinal chemistry and materials science (O'halloran & Scott, 1972).
Cancer Research
Some studies have explored the use of compounds containing morpholine/aniline groups for anticancer research. For instance, s-triazine-based derivatives containing morpholine and aniline moieties demonstrated significant anticancer activity against human breast cancer cell lines. This suggests the therapeutic potential of these compounds in cancer treatment (Malebari et al., 2021).
Vibrational Analysis for NLO Materials
Vibrational analyses of compounds like 4-chloro-3-(trifluoromethyl)aniline and related molecules, which are structurally similar to this compound, have been performed. These studies are crucial in understanding the properties of potential nonlinear optical (NLO) materials (Revathi et al., 2017).
Organosilicon Chemistry
Research on organosilicon compounds, including those containing aniline nitrogen like o-chloro-N-[(ethoxydimethylsilyl)methyl]aniline, has provided insights into the stability and reactivity of silicon-carbon bonds in various media. These studies are significant in the field of organosilicon chemistry, which has wide-ranging applications in materials science and catalysis (Andrianov & Volkova, 1958).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(morpholin-4-ylmethyl)-3-(trifluoromethyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N2O/c13-12(14,15)11-7-10(16)2-1-9(11)8-17-3-5-18-6-4-17/h1-2,7H,3-6,8,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJQAPCVYZHUIGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=C(C=C(C=C2)N)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70733252 | |
Record name | 4-[(Morpholin-4-yl)methyl]-3-(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70733252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
694499-30-4 | |
Record name | 4-[(Morpholin-4-yl)methyl]-3-(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70733252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(morpholinomethyl)-3-(trifluoromethyl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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